Cas no 2172503-69-2 (methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride)

• Product Name: methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride
• CAS No: 2172503-69-2
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 6452613
• PubChem ID: 132372609
• Update Time: 2025-10-31

methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride
• EN300-1655737
• starbld0014563
• Z3038761034
• methyl 1-amino-4-methyl-3,4-dihydro-2H-naphthalene-1-carboxylate;hydrochloride
• AKOS034135727
• 2172503-69-2

• Inchi： 1S/C13H17NO2.ClH/c1-9-7-8-13(14,12(15)16-2)11-6-4-3-5-10(9)11;/h3-6,9H,7-8,14H2,1-2H3;1H
• InChI Key： SOYYFYJHKHUFFZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(C2C=CC=CC=2C(C)CC1)N)=O

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride

Comprehensive Overview of Methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate Hydrochloride (CAS No. 2172503-69-2)

The compound methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride (CAS No. 2172503-69-2) is a chemically significant derivative of tetrahydronaphthalene, featuring a unique structural framework that combines an amino group and a carboxylate ester. This molecule has garnered attention in pharmaceutical and organic chemistry research due to its potential applications in drug development and material science. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for specialized tetrahydronaphthalene derivatives has surged, driven by their utility in synthesizing bioactive compounds. Researchers are particularly interested in the 1-amino-4-methyl substitution pattern, which offers a versatile scaffold for further functionalization. The carboxylate ester moiety further expands its reactivity profile, enabling diverse synthetic transformations. This aligns with the growing trend of exploring multifunctional intermediates in medicinal chemistry, as highlighted by frequent searches for "building blocks in drug discovery" and "novel organic synthesis techniques."

The CAS No. 2172503-69-2 identifier is critical for ensuring precise identification in global chemical databases. Laboratories and manufacturers prioritize high-purity compounds like this to minimize side reactions in complex syntheses. Online queries such as "CAS registry number lookup" and "chemical supplier verification" reflect the importance of traceability in the supply chain. Additionally, the compound's hydrochloride salt form is often searched alongside terms like "salt formation in APIs" (Active Pharmaceutical Ingredients), underscoring its relevance in formulation science.

From an environmental and sustainability perspective, the synthesis of methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride is being optimized to reduce waste and energy consumption. Green chemistry enthusiasts frequently search for "solvent-free reactions" and "catalytic efficiency," which are increasingly applied to such derivatives. The compound's potential as a chiral auxiliary or ligand precursor in asymmetric catalysis also aligns with the push for eco-friendly industrial processes.

In analytical chemistry, advanced techniques like HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) are employed to characterize this compound. Searches for "HPLC method development" and "NMR purity analysis" often correlate with its quality control protocols. The 1,2,3,4-tetrahydronaphthalene core also attracts interest in computational chemistry, where molecular modeling and QSAR (Quantitative Structure-Activity Relationship) studies predict its behavior in biological systems.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like CAS No. 2172503-69-2 gain prominence for their role in tailoring drug candidates. Online discussions on "structure-activity optimization" and "fragment-based drug design" highlight this trend. Furthermore, its methyl ester group is a hotspot for hydrolysis studies, a topic frequently explored in enzyme kinetics and prodrug research.

In summary, methyl 1-amino-4-methyl-1,2,3,4-tetrahydronaphthalene-1-carboxylate hydrochloride represents a convergence of synthetic utility, analytical precision, and sustainable innovation. Its CAS registry number ensures global recognition, while its structural features cater to cutting-edge research demands. By addressing common search queries like "specialty chemicals for drug development" and "green synthesis of heterocycles," this overview bridges scientific rigor with user-centric readability.